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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzonitrile

Cat. No.: B1583916

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-methylbenzonitrile

For the modern researcher, scientist, and drug development professional, a comprehensive
understanding of chemical safety is not merely a regulatory hurdle but a cornerstone of
scientific integrity and experimental success. This guide provides a detailed examination of the
safety profile, handling protocols, and emergency procedures for 2-Chloro-4-
methylbenzonitrile (CAS No. 21423-84-7), a compound whose utility in synthesis is matched
by its potential hazards. As a Senior Application Scientist, my objective is to move beyond a
simple recitation of data sheet points and instead offer a narrative grounded in causality,
ensuring that every procedural recommendation is understood in the context of its underlying
chemical and toxicological principles.

Chemical and Toxicological Profile

2-Chloro-4-methylbenzonitrile is a substituted aromatic nitrile, a class of compounds
recognized for its reactivity and physiological effects. The nitrile group (-C=N) is a key
functional moiety that can undergo various chemical transformations, but it also presents
toxicological concerns, as some nitriles can release cyanide in vivo. While the toxicological
properties of this specific compound have not been exhaustively investigated, the available
data necessitates a cautious and well-informed approach.[1]
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Identifier

Value

Source

Chemical Name

2-Chloro-4-methylbenzonitrile

CAS Number 21423-84-7 [21[3]
Molecular Formula CsHeCIN [4]
Molecular Weight 151.6 g/mol

Synonyms Not extensively listed

Physical Form

Off-white crystalline powder /
Solid

[2]

GHS Hazard Classification: A Systemic Threat

Assessment

The Globally Harmonized System (GHS) provides a clear and universal language for hazard

communication. For 2-Chloro-4-methylbenzonitrile, the classification points to a multi-faceted

risk profile requiring robust control measures.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

This data is synthesized from multiple sources indicating a consensus on the primary hazards.

[415][6]
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The causality behind these classifications is rooted in the compound's chemical nature. Its
ability to cause skin and eye irritation is typical for many chlorinated aromatic compounds. The
systemic toxicity (oral, dermal, inhalation) underscores the importance of preventing any direct
physical contact or aerosol generation, as the compound can be readily absorbed into the body
through multiple routes.

GHS Hazard Profile: 2-Chloro-4-methylbenzonitrile

2-Chloro-4-methylbenzonitrile

Systemic Toxicity Local Irritation Systemic Toxicity Systemic Toxicity Local Irritation Local Irritation

Primary Hazards

Harmful if Swallowed (H302)| |Causes Skin Irritation (H315)| |Harm1ul in Contact with Skin (H312)| | Harmful if Inhaled (H332) | |May Cause Respiratory Irritation (H335)| |Causes Serious Eye Irritation (H319)
I

Required Controls

Protective Lab Coat Chemical-Resistant Gloves Fume Hood / Adequate Ventilation Safety Goggles / Face Shield

Click to download full resolution via product page
Caption: GHS Hazard Profile and Corresponding Personal Protective Equipment (PPE).

Laboratory Handling and Engineering Controls

The principle of ALARA (As Low As Reasonably Achievable) must govern all interactions with
this compound. The primary defense is a combination of engineering controls and meticulous
personal protective equipment (PPE) protocols.

Engineering Controls: The First Line of Defense
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The "harmful if inhaled" classification (H332) makes the use of a certified chemical fume hood
mandatory for all operations that involve handling the solid powder or solutions.[7] This
includes weighing, transferring, and preparing solutions. The causality is simple: a fume hood
contains aerosols and dust, preventing them from entering the researcher's breathing zone.
Furthermore, facilities must be equipped with readily accessible eyewash stations and safety
showers.[1][8] Their proximity is critical for rapid decontamination in the event of an accidental
exposure.

Personal Protective Equipment (PPE): A Non-Negotiable
Standard

o Eye and Face Protection: Chemical safety goggles are required at a minimum.[8] Given the
"causes serious eye irritation” warning (H319), a face shield should be worn in conjunction
with goggles when there is a risk of splashing or dust generation.

» Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat to
prevent skin contact.[1][8] Contaminated clothing must be removed immediately and washed
before reuse.[1] The rationale is to prevent dermal absorption, which is a significant route of
exposure for this compound (H312).

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator is necessary.[9] This
should be determined by a formal risk assessment conducted by safety professionals.

Emergency Procedures: A Protocol for Proactive
Response

A self-validating safety system requires robust, well-rehearsed emergency protocols. In the
event of an exposure or spill, immediate and correct action is critical to mitigating harm.

First-Aid Measures: Immediate Decontamination

The following step-by-step protocols are essential and should be posted in any laboratory
where the compound is handled.

Experimental Protocol: Emergency First Aid
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¢ Inhalation:

o

Immediately move the exposed individual to fresh air.[1][10]

[¢]

If breathing is difficult or has stopped, trained personnel should provide artificial respiration
or administer oxygen.[1][10]

[¢]

Seek immediate medical attention.[10]

[¢]

Causality: Rapid removal from the contaminated atmosphere is crucial to prevent further
absorption and limit respiratory tract irritation.

e Skin Contact:

o Immediately flush the skin with copious amounts of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[1][11][12]

o If skin irritation occurs or persists, seek medical attention.[11]

o Causality: Thorough washing is required to physically remove the chemical from the skin
surface, minimizing local irritation and preventing systemic absorption.

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift
the upper and lower eyelids occasionally to ensure complete rinsing.[1][11]

o Remove contact lenses if present and easy to do so. Continue rinsing.[8]
o Seek immediate medical attention, preferably from an ophthalmologist.[13]

o Causality: The "serious eye irritation” classification implies a risk of significant damage.
Immediate and prolonged irrigation is the only effective way to remove the chemical and
reduce the severity of the injury.

 Ingestion:

o Rinse the mouth thoroughly with water.[8]
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o Do NOT induce vomiting.[1]
o If the person is conscious and alert, give 2-4 cupfuls of water or milk to drink.[1]
o Seek immediate medical attention.[8][10]

o Causality: Inducing vomiting can cause aspiration of the chemical into the lungs, leading to
further damage. Dilution with water is a safer initial step while awaiting professional
medical care.

Accidental Release Measures

A spill of 2-Chloro-4-methylbenzonitrile powder presents both an inhalation and a contact
hazard.

Experimental Protocol: Spill Cleanup

e Evacuation and Ventilation: Evacuate all non-essential personnel from the spill area. Ensure
the area is well-ventilated (if safe to do so) and that all ignition sources are removed.[7]

o Personal Protection: Don appropriate PPE, including respiratory protection, chemical-
resistant gloves, safety goggles, and a lab coat before attempting cleanup.

e Containment and Cleanup:
o Gently sweep up the spilled solid material, avoiding the generation of dust.[1]
o Use a method like wet sweeping or a HEPA-filtered vacuum for cleaning to minimize dust.
o Place the collected material into a suitable, labeled container for disposal.[1]

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the waste material as hazardous waste in accordance with all local,
regional, and national regulations.[13]
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Exposure Event Occurs

(Spill / Contact)

Initial Aisessment

Assess for Immediate Danger
(Fire, Reactivity)

Is the scene safe?
o

Response Actions

Evacuate Area Yes

Alert Supervisor / Emergency Services

If Personnel Exposure\f Spill Occurred

Administer First Aid Initiate Spill Cleanup
(See Protocol 3.1) (See Protocol 3.2)

Document Incident Report

Emergency Response Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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